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An In-depth Technical Guide to Disperse Blue 1

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and analysis of Disperse Blue 1 (C.l. 64500), an anthraquinone-based dye. It is intended for
researchers, scientists, and professionals in drug development and related fields who require
detailed technical information.

Chemical Identity and Structure

Disperse Blue 1 is an anthraquinone dye characterized by four amino groups attached to the
anthraquinone core.[1] Its formal IUPAC name is 1,4,5,8-tetraaminoanthracene-9,10-dione.[1]
[2] The principal color component of the commercial dye is 1,4,5,8-tetraaminoanthraquinone.[2]
Commercial preparations often contain the primary dyestuff mixed with structurally related
compounds, water, and lignosulfonate dispersants.[2][3] For example, some products are
marketed with a dye content of approximately 30% to 50%.[2][4][5]

The chemical structure and identity of Disperse Blue 1 are summarized below.

Table 1: Chemical Identifiers for Disperse Blue 1

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b124965#bc-rfq
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-chemical-structure-and-properties
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-chemical-structure-and-properties
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-chemical-structure-and-properties
https://www.benchchem.com/product/b124965
https://www.benchchem.com/product/b124965
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://publications.iarc.who.int/_publications/media/download/1722/fa1cc2be46c29c6bd73f0ba3b6ab4c9dac1798b0.pdf
https://www.ncbi.nlm.nih.gov/books/NBK519227/
https://www.sigmaaldrich.com/HK/zh/product/sial/215643
https://www.chemimpex.com/products/41956
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-chemical-structure-and-properties
https://www.benchchem.com/product/b124965/docs?utm_src=pdf-body#disperse-blue-1-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
1,4,5,8-

IUPAC Name tetraaminoanthracene- [11[2][6]
9,10-dione

CAS Number 2475-45-8 [21[7118]9][10]

Molecular Formula C14H12N402 (1181911101

Molecular Weight 268.27 g/mol [11181I9]

Colour Index No. 64500 [2][4]19]

EC Number 219-603-7 [4][11]
JSFUMBWFPQSADC-

InChl Key [1][10]

UHFFFAOYSA-N

, C1=CC(=C2C(=C1IN)C(=0)C3
Canonical SMILES [1]
=C(C=CC(=C3C2=0)N)N)N

| Synonyms | C.l. Disperse Blue 1, 1,4,5,8-Tetraaminoanthraquinone, C.I. Solvent Blue 18,
Acetate Blue G |[2][6][8][12] |

Physicochemical and Spectral Properties

Disperse Blue 1 is a blue-black microcrystalline powder.[2][6] As a disperse dye, it is
characterized by low water solubility and is typically applied to synthetic fibers from an aqueous
dispersion.[4][13] It is soluble in acetone, ethanol, and cellosolve, and slightly soluble in
benzene and linseed oil.[2][6][9]

Table 2: Physicochemical Properties of Disperse Blue 1
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Property Value

Blue-black

Physical Description . .
microcrystalline powder

Reference

[2]

Melting Point 332 °C

[11(2][4][12]

Water Solubility 30 pg/L at 25°C

[2]

Soluble in acetone, ethanol,
Solubility in other solvents cellosolve; Slightly soluble in

benzene, linseed oil

[2]161e]

1.37 x 107> mm Hg

Vapour Pressure
(calculated)

[2]

| Octanol/Water Partition Coefficient (log P) | -0.05 |[2] |

The spectral properties of Disperse Blue 1 are crucial for its identification and quantification.

Table 3: Spectral Data for Disperse Blue 1

Wavelength (Amax) /
Spectral Type .
Details

UV-Vis 607 nm, 615 nm

Reference

[11[4]1[6]

Spectral data have been
Infrared (IR) ed
reporte

[2]

Nuclear Magnetic Resonance Spectral data have been
(NMR) reported

[2]

| Mass Spectrometry | Monoisotopic Mass: 268.09602564 Da [[6][14] |

Synthesis and Experimental Protocols

General Synthesis Pathway
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Disperse Blue 1 can be synthesized through a multi-step process starting from 1,5-
diaminoanthraquinone or a mixture of dinitroanthraquinones.[2][9] The most common methods

involve acylation, nitration, hydrolysis, and reduction.[1][2][15]

A generalized workflow for one of the primary synthesis methods is outlined below.
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Caption: General synthesis workflow for Disperse Blue 1.
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Detailed Protocol Steps:

e Acylation: 1,5-Diaminoanthraquinone is treated with oxalic acid under heated conditions.[1]
[15] This step protects the initial amino groups.

 Nitration: The resulting acylated product is subjected to nitration using a mixture of
concentrated sulfuric acid and nitric acid.[1][2][15]

e Hydrolysis and Reduction: The nitrated intermediate undergoes hydrolysis to remove the
oxalic acid protecting groups, followed by a reduction step (e.g., using sodium dithionite) to
convert the nitro groups to amino groups, yielding the final 1,4,5,8-tetraaminoanthraquinone
structure.[1][2]

An alternative method involves the reduction of a mixture of 1,5- and 1,8-dinitroanthraquinone
to the corresponding diamino compounds, which then undergo acetylation, nitration, reduction,
and hydrolysis.[2][15]

Analytical Determination in Workplace Air

A validated method exists for determining the concentration of Disperse Blue 1 in workplace
air, which is crucial for assessing occupational exposure.[16] The method utilizes high-
performance liquid chromatography (HPLC) with a diode-array detector (DAD).[16]
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Caption: Analytical workflow for Disperse Blue 1 in air samples.
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Detailed Protocol:
o Sample Collection: Air containing Disperse Blue 1 is drawn through a cellulose filter.[16]

o Sample Preparation: The substance adsorbed on the filter is eluted with methanol to create
the analytical solution.[16]

 Instrumentation: The analysis is performed using an HPLC system with a DAD.[16]
o Chromatographic Conditions:

o Column: Ultra C18 reverse-phase column.[16]

o Mobile Phase: Acetonitrile and ammonium acetate solution (45:55 v/v).[16]

o Detection Wavelength: Optimized between 585 nm and 615 nm.[16]

o Performance: The method has a measurement range of 0.01-0.2 mg/m3 for a 720 L air
sample, with a limit of detection (LOD) of 0.52 ng/mL and a limit of quantification (LOQ) of
1.6 ng/mL.[16]

Other analytical methods include spectrophotometry for determining the dye sorbed on
polyester fibers and polarography for analysis in environmental and biological samples.[2][15]

Industrial and Research Applications
Disperse Blue 1 has a history of use in several industrial applications:

o Textile Dyeing: It is primarily used as a disperse dye for synthetic fibers such as nylon,
polyester, cellulose acetate, and triacetate.[1][2][5]

e Plastics and Resins: The dye has been used for surface dyeing of thermoplastics and as a
solvent dye in cellulose acetate plastics.[2][5][6]

» Hair Colorant: In the United States, it has been used in semi-permanent hair color
formulations at concentrations below 1%.[2][6][17]
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» Biological Staining: It serves as a staining agent in hematology and histology for visualizing
cellular structures.[4][5]

Safety and Toxicology

Disperse Blue 1 is classified as possibly carcinogenic to humans (Group 2B) by the
International Agency for Research on Cancer (IARC), based on sufficient evidence of
carcinogenicity in experimental animals.[11]

e Hazards: It is known to cause skin irritation, may cause an allergic skin reaction, and can
cause serious eye damage.[11][13]

» Carcinogenicity: Studies in rats showed clear evidence of carcinogenicity, with increased
incidences of urinary bladder neoplasms.[11][13] This effect is suggested to be associated
with the formation of bladder calculi in animals, a mechanism not expected to be relevant to
humans.[17]

o Dermal Absorption: In vitro studies indicate that Disperse Blue 1 is poorly absorbed through
the skin.[17]

o Handling Precautions: Due to its hazardous properties, handling requires a well-ventilated
area, personal protective equipment (including gloves, eye protection, and respiratory
protection), and avoidance of dust formation.[11][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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